Cas no 898775-43-4 (1-cyclobutyl-3-(3-methoxyphenyl)propan-1-one)

• Product Name: 1-cyclobutyl-3-(3-methoxyphenyl)propan-1-one
• CAS No: 898775-43-4
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• MDL: MFCD03843144
• CID: 880366
• PubChem ID: 24725863
• Update Time: 2025-04-19

1-cyclobutyl-3-(3-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-cyclobutyl-3-(3-methoxyphenyl)propan-1-one
• CYCLOBUTYL 2-(3-METHOXYPHENYL)ETHYL KETONE
• MFCD03843144
• DTXSID50644256
• 898775-43-4
• AKOS016021537
• CYCLOBUTYL2-(3-METHOXYPHENYL)ETHYLKETONE

• MDL： MFCD03843144
• Inchi： 1S/C14H18O2/c1-16-13-7-2-4-11(10-13)8-9-14(15)12-5-3-6-12/h2,4,7,10,12H,3,5-6,8-9H2,1H3
• InChI Key： KXYHDASFFJMLHS-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC=C(C=1)OC)C1CCC1

Computed Properties

• Exact Mass: 218.13100
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.99700